2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide

Specification

• CAS No.: 315671-64-8
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5g/mol
• IUPAC Name: 2-naphthalen-2-yloxy-N-(4-pyrrolidin-1-ylsulfonylphenyl)acetamide
• Standard InChI: InChI=1S/C22H22N2O4S/c25-22(16-28-20-10-7-17-5-1-2-6-18(17)15-20)23-19-8-11-21(12-9-19)29(26,27)24-13-3-4-14-24/h1-2,5-12,15H,3-4,13-14,16H2,(H,23,25)
• Standard InChI Key: IDMMBTFWEKZADI-UHFFFAOYSA-N
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC4=CC=CC=C4C=C3

Introduction

2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide is a synthetic compound belonging to the class of acetamides. It features a unique structure that includes a naphthyl moiety and a pyrrolidinylsulfonyl group, which may contribute to its potential biological activities. This compound is primarily explored for its pharmacological properties, particularly in the context of analgesic and anti-inflammatory applications.

Chemical Formula and Molecular Weight

• Molecular Formula: C19H22N2O3S

• Molecular Weight: Not explicitly provided in the search results, but can be calculated based on the molecular formula.

Synthesis

The synthesis of 2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide typically involves several key steps, including acylation reactions and the use of specific intermediates. The synthesis can be optimized by varying reaction conditions such as temperature, solvent choice, and reaction time to improve yield and purity.

Characterization

Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are commonly employed for the characterization of the synthesized compound. Other techniques such as Infrared Spectroscopy (IR) and High-Performance Liquid Chromatography (HPLC) may also be used to confirm its properties.

Potential Applications

2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has potential applications in pharmaceutical development, particularly as a lead compound for developing new analgesic and anti-inflammatory drugs. Its unique structure suggests it could exhibit significant biological activity, although the exact mechanism of action is not fully elucidated.

Related Compounds

Other compounds in the acetamide class have shown various pharmacological activities. For instance, N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives have been studied for their anticonvulsant activity, highlighting the potential of acetamide derivatives in neurological disorders.

Research Findings

Data from related compounds suggest that similar structures exhibit significant analgesic properties, making 2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide a candidate for further pharmacological studies. The presence of a pyrrolidinylsulfonyl group may contribute to its biological activity, as seen in other sulfonamide-containing compounds.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Potential Applications
2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide	C19H22N2O3S	Analgesic, Anti-inflammatory
N-[4-(1-pyrrolidinyl)phenyl]-2-naphthalenecarboxamide	C21H20N2O	Not specified in search results
N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives	Varies	Anticonvulsant

Future Directions

Further research is needed to fully elucidate the mechanism of action of 2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide and to explore its potential as a therapeutic agent. This could involve in-depth pharmacological studies and clinical trials to assess its efficacy and safety in humans.